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Compound of Interest

Ethyl 5-chloro-4,6-
Compound Name:
dihydroxynicotinate

Cat. No.: B189554

This technical guide provides a detailed overview of the fundamental physicochemical
properties of Ethyl 5-chloro-4,6-dihydroxynicotinate, a compound of interest to researchers
and professionals in the fields of chemistry and drug development. This document summarizes
its molecular formula and weight, and presents a relevant experimental protocol to highlight
synthetic methodologies applicable to this class of compounds.

Physicochemical Properties

The fundamental molecular attributes of Ethyl 5-chloro-4,6-dihydroxynicotinate are
summarized in the table below. This data is essential for a variety of experimental and
theoretical applications, from reaction stoichiometry calculations to spectroscopic analysis.

Property Value

Molecular Formula C8H8CINOA[1][2][3]

Molecular Weight 217.60642 g/mol [1]

IUPAC Name Ethyl 5-chloro-4,6-dihydroxynicotinate[2]

5-Chloro-4,6-dihydroxypyridine-3-carboxylic acid
Synonyms
ethyl ester[2]

CAS Number 846541-71-7[2]
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Synthesis and Experimental Protocols

Detailed experimental protocols for the direct synthesis of Ethyl 5-chloro-4,6-
dihydroxynicotinate are not readily available in the public domain. However, to provide insight
into the synthetic chemistry of related structures, a protocol for the chlorination of a similar
precursor, ethyl 4,6-dihydroxynicotinate, to yield ethyl 4,6-dichloronicotinate is presented below.
This reaction illustrates a common transformation within this family of heterocyclic compounds.

Experimental Protocol: Synthesis of Ethyl 4,6-dichloronicotinate from Ethyl 4,6-
dihydroxynicotinate[4]

This procedure details the conversion of a dihydroxynicotinate to a dichloronicotinate, a key
synthetic step that highlights the reactivity of the hydroxyl groups on the pyridine ring.

Materials:

o Ethyl 4,6-dihydroxynicotinate (60 g, 0.328 mol)

Phosphorus oxychloride (POCIs, 500 mL)

Ice water

Ethyl acetate (EtOAC)

Saturated brine

Anhydrous magnesium sulfate (MgSQOa)

Procedure:

 In a suitable reaction flask, slowly add ethyl 4,6-dihydroxynicotinate (60 g) to phosphorus
oxychloride (500 mL).

o Heat the resulting mixture and maintain it at reflux for 2 hours.

» After the reaction is complete, remove the excess phosphorus oxychloride by distillation
under reduced pressure.
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Carefully pour the residue into ice water and stir the mixture for 30 minutes.

Extract the aqueous mixture three times with ethyl acetate.

Combine the organic extracts and wash them with saturated brine.

Dry the organic layer over anhydrous magnesium sulfate (MgSOa).

Concentrate the solution under vacuum to yield the final product, ethyl 4,6-dichloronicotinate.
Yield: 65 g (90% vyield)[4]

This protocol demonstrates a robust method for the chlorination of dihydroxypyridine
derivatives, a reaction type that could be adapted for the synthesis of other chlorinated nicotinic
acid esters.

Conceptual Relationships

The following diagram illustrates the logical connection between the chemical's name, its
elemental composition (formula), and its calculated mass (molecular weight). Understanding
these relationships is fundamental to chemical characterization and analysis.
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Conceptual Relationship of Chemical Properties

Ethyl 5-chloro-4,6-dihydroxynicotinate

s represented by

Molecular Formula

C8H8CINO4

corresponds to

Molecular Weight
217.606 g/mol

Click to download full resolution via product page

Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b189554#ethyl-5-chloro-4-6-dihydroxynicotinate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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